Cas no 2228128-48-9 (methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate
• CAS No: 2228128-48-9
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• CID: 5864458
• PubChem ID: 165756558
• Update Time: 2025-06-08

methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate
• 2228128-48-9
• methyl 2-amino-2-[1-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)cyclopropyl]acetate
• EN300-1884718

• Inchi： 1S/C17H30N2O4/c1-15(2,3)23-14(21)19-17(8-6-5-7-9-17)16(10-11-16)12(18)13(20)22-4/h12H,5-11,18H2,1-4H3,(H,19,21)
• InChI Key： PNDQRPOEBIDQDK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(CC1)C1(CCCCC1)NC(=O)OC(C)(C)C)N)=O

Computed Properties

• Exact Mass: 326.22055744g/mol
• Monoisotopic Mass: 326.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate

Methyl 2-Amino-2-1-(1-{(tert-Butoxy)carbonylamino}cyclohexyl)cyclopropylacetate: A Comprehensive Overview

Methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate (CAS No. 2228128-48-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of cyclohexyl and cyclopropyl moieties, with a tert-butoxycarbonyl (Boc) protecting group attached to the amino functionality. The unique structural features of this compound make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate molecule is characterized by its intricate arrangement of functional groups, which include an amino group, a tert-butoxycarbonyl (Boc) protecting group, and a methyl ester. The cyclohexyl and cyclopropyl rings provide additional steric hindrance and conformational stability, making the compound highly suitable for use in the development of novel therapeutic agents. The Boc protecting group is particularly useful in synthetic chemistry as it can be selectively removed under mild acidic conditions, allowing for the controlled release of the amino group for further functionalization.

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate in the development of drugs targeting various diseases. For instance, studies have shown that compounds with similar structural motifs exhibit potent activity against specific enzymes and receptors involved in neurodegenerative disorders, cancer, and inflammatory conditions. The ability to fine-tune the chemical structure of this compound through synthetic modifications allows researchers to optimize its pharmacological properties, such as solubility, bioavailability, and target specificity.

In the context of methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate, recent research has focused on its use as a building block in the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and pharmacokinetic properties. The cyclohexyl and cyclopropyl rings in this compound provide a rigid scaffold that can be used to constrain peptide-like structures, enhancing their binding affinity to target proteins. This approach has shown promise in the development of inhibitors for proteases, kinases, and other key enzymes involved in disease pathways.

Another area of interest is the use of methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate in prodrug strategies. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Boc protecting group in this compound can be designed to be cleaved under specific physiological conditions, releasing the active amino group at the desired site of action. This approach can improve drug delivery and reduce side effects by ensuring that the active drug is only released where it is needed most.

The synthesis of methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate involves several well-established chemical reactions, including coupling reactions, protection/deprotection steps, and esterification processes. These synthetic routes are highly versatile and can be adapted to produce a wide range of analogs with varying functional groups and substituents. The ability to synthesize these analogs efficiently is crucial for high-throughput screening campaigns aimed at identifying lead compounds with optimal therapeutic profiles.

In conclusion, methyl 2-amino-2-1-(1-{(tert-butoxy)carbonylamino}cyclohexyl)cyclopropylacetate (CAS No. 2228128-48-9) represents a promising intermediate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to explore its potential applications, contributing to advancements in drug discovery and development.